Cas no 1461713-99-4 (({6-bromo-8-methylimidazo1,2-apyridin-3-yl}methyl)dimethylamine)

• Product Name: ({6-bromo-8-methylimidazo1,2-apyridin-3-yl}methyl)dimethylamine
• CAS No: 1461713-99-4
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 4601180
• PubChem ID: 75355691
• Update Time: 2025-07-15

({6-bromo-8-methylimidazo1,2-apyridin-3-yl}methyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl)-N,N-dimethylmethanamine
• ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine
• ({6-bromo-8-methylimidazo1,2-apyridin-3-yl}methyl)dimethylamine

• Inchi： 1S/C11H14BrN3/c1-8-4-9(12)6-15-10(7-14(2)3)5-13-11(8)15/h4-6H,7H2,1-3H3
• InChI Key： XHRBNWBLFYLWOZ-UHFFFAOYSA-N
• SMILES： C12=NC=C(CN(C)C)N1C=C(Br)C=C2C

Additional information on ({6-bromo-8-methylimidazo1,2-apyridin-3-yl}methyl)dimethylamine

Recent Advances in the Study of ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine (CAS: 1461713-99-4)

The compound ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine (CAS: 1461713-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core and dimethylamine substituent, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that the bromo and methyl substituents on the imidazopyridine ring enhance the compound's binding affinity to specific kinase targets, while the dimethylamine moiety contributes to its solubility and pharmacokinetic properties. These findings suggest that this compound could serve as a valuable starting point for the design of next-generation kinase inhibitors.

In addition to its potential as a kinase inhibitor, ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results underscore the potential of this compound as a lead candidate for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic accessibility of ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine has also been a focus of recent research. A team of chemists recently developed a scalable and efficient synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction as a key step. This advancement is expected to facilitate further pharmacological studies and enable the production of derivatives for structure-activity relationship (SAR) analyses. The availability of a robust synthetic method is crucial for advancing this compound through the drug discovery pipeline.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Preliminary in vivo studies have indicated that ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine may exhibit some degree of toxicity at higher doses, necessitating further refinement of its chemical structure. Researchers are currently exploring modifications to the imidazopyridine core and the dimethylamine side chain to improve its therapeutic index. These efforts are expected to yield derivatives with enhanced efficacy and safety profiles.

In conclusion, ({6-bromo-8-methylimidazo[1,2-a]pyridin-3-yl}methyl)dimethylamine (CAS: 1461713-99-4) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its potential applications as a kinase inhibitor and antimicrobial agent, coupled with recent advances in its synthesis, make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models. The continued investigation of this compound and its derivatives holds significant promise for addressing unmet medical needs in oncology and infectious diseases.